L-Tyrosine-3,5-13C2

• Molecular Formula: C9H11NO3
• Molecular Weight: 183.17 g/mol
• InChI: InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1/i3+1,4+1
• InChIKey: OUYCCCASQSFEME-ALJHITAUSA-N

L-Tyrosine-3,5-13C2: Overview and Key Properties

L-Tyrosine-3,5-13C2 (CAS: 70479-98-0) is a stable isotope-labeled isotopologue of the non-essential amino acid L-Tyrosine. It is characterized by the selective incorporation of carbon-13 (13C) atoms at the meta positions (C3 and C5) of the phenolic ring . This site-specific labeling results in a molecular mass of 183.17 g/mol, a +2.0 Da mass shift relative to unlabeled L-Tyrosine (181.19 g/mol), and is typically supplied with an isotopic enrichment of ≥99 atom % . As a chemical analog, it retains the biological function of L-Tyrosine as a precursor for catecholamine neurotransmitters but is distinguished by its enhanced detectability in analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) .

Site-specific 13C labeling at phenolic ring positions C3 and C5

Isotopologue for MS and NMR quantitative workflows

Supports catecholamine synthesis tracing and protein dynamics studies

Why Generic Substitution Fails for L-Tyrosine-3,5-13C2

The interchangeability of isotope-labeled amino acids is a critical but often overlooked factor in experimental design. Substituting L-Tyrosine-3,5-13C2 with a different isotopologue, such as uniformly labeled L-Tyrosine-13C9,15N or deuterated analogs, can fundamentally alter experimental outcomes, data interpretation, and cost. The specific labeling pattern governs key analytical parameters: the mass shift (Δm) which dictates separation in MS, the number and position of detectable NMR signals, and the metabolic fate of the carbon skeleton. A failure to select the precise labeling pattern required for a given study can lead to isobaric interferences, reduced signal-to-noise ratios, or an inability to track specific metabolic transformations [1]. For procurement, these differences translate directly to experimental validity and budget efficiency; a 'heavy' amino acid is not a one-size-fits-all reagent .

Mass shift mismatch

Different labeling patterns alter Δm, risking isobaric interference and quantification errors in MS.

NMR signal pattern shifts

Uniform or alternative position labels change detectable spin systems, undermining site-specific assignments.

Metabolic fate tracking lost

Non-ring labeling may fail to report phenolic ring transformations in catecholamine pathway studies.

• [1] Synthesis of Isotopically Labeled, Spin-Isolated Tyrosine and Phenylalanine for Protein NMR Applications. PubMed Central, 2021. View Source

Quantitative Differentiation Guide

Defined +2 Da Mass Shift for Quantitative MS

L-Tyrosine-3,5-13C2 provides a specific +2.0 Da mass shift relative to endogenous unlabeled L-Tyrosine. This is a critical differentiator from other common tyrosine isotopologues. For instance, uniformly labeled L-Tyrosine-13C9,15N (Sigma-Aldrich 607991) exhibits a +10 Da mass shift , while a ring-13C6 variant has a +6 Da shift. The +2 Da shift of L-Tyrosine-3,5-13C2 is advantageous for certain applications, as it provides a clear isotopic signature for quantification by LC-MS or GC-MS while minimizing potential retention time shifts on some chromatographic phases compared to more heavily labeled analogs .

Mass Shift (MS)

Class-level

+2.0 Da

vs. +6 Da (ring-13C6) vs. +10 Da (13C9,15N)

Supports MS quantification with minimal chromatographic shift

Class-level inference; review matrix-specific interference

Evidence Dimension	Mass Shift (Δm) relative to unlabeled L-Tyrosine (M = 181.19 Da)
Target Compound Data	+2.0 Da
Comparator Or Baseline	+6 Da (L-Tyrosine-Ring-13C6); +10 Da (L-Tyrosine-13C9,15N)
Quantified Difference	Delta of -4 Da and -8 Da vs. comparators, respectively
Conditions	Mass spectrometry analysis; values based on molecular formulas

Why This Matters

This specific mass shift is crucial for avoiding isobaric interferences in complex biological matrices and can simplify data processing in quantitative assays, directly impacting procurement choices for MS-based workflows.

High Isotopic and Chemical Purity for Sensitive Assays

The product is typically supplied with a high isotopic enrichment of ≥99 atom % 13C and a chemical purity of ≥98% . While other tyrosine isotopologues are also available at high purity, this specification for the 3,5-13C2 variant ensures that it is a reliable tool for high-sensitivity experiments. Lower purity or enrichment can lead to complex spectral data from unlabeled or differently labeled contaminants, which is particularly problematic in quantitative analyses and structural studies where precise signal assignment is paramount.

Purity & Enrichment

Specification review

≥98% purity
≥99 atom % 13C

Meets baseline for reproducible NMR and MS data

Verify lot-specific certificate of analysis

Evidence Dimension	Chemical Purity and Isotopic Enrichment
Target Compound Data	≥98% purity; ≥99 atom % 13C
Comparator Or Baseline	Typical high-quality stable isotope-labeled compounds; e.g., L-Tyrosine-13C9,15N is also ≥95% purity
Quantified Difference	Comparable to industry standards for research-grade isotopologues
Conditions	Specifications from vendor certificates of analysis

Why This Matters

This level of purity is a baseline requirement for reproducible and interpretable results in demanding applications like NMR and quantitative MS, ensuring the product meets the quality expectations for these high-cost experiments.

Cost-Effective Alternative for Targeted Ring Tracing

For applications where tracking the phenolic ring is sufficient (e.g., monitoring catecholamine synthesis from tyrosine, NMR studies of tyrosine side-chain dynamics), L-Tyrosine-3,5-13C2 offers a more cost-effective alternative to fully labeled (13C9) or dual-labeled (13C9,15N) isotopologues. While exact pricing is vendor-dependent and subject to change, the synthetic complexity and number of isotopic substitutions generally correlate with cost. The site-specific labeling pattern of L-Tyrosine-3,5-13C2 provides a functional tool for many applications at a potentially lower price point than more heavily labeled counterparts .

Cost-Efficient Ring Tracing

Class-level

Selective 13C2 vs. uniform labeling

Supports targeted catecholamine studies at lower cost

Class-level inference; pricing vendor-dependent

Evidence Dimension	Cost and Experimental Sufficiency
Target Compound Data	Specific labeling of 2 carbons
Comparator Or Baseline	Uniform 13C labeling (e.g., L-Tyrosine-13C9) or dual labeling (e.g., L-Tyrosine-13C9,15N)
Quantified Difference	Potential for cost reduction while retaining full functionality for specific, targeted assays
Conditions	Experiments requiring detection of the tyrosine aromatic ring but not full carbon backbone or nitrogen tracing

Why This Matters

For procurement, this represents an opportunity to optimize budget allocation without compromising data quality for specific experimental goals, making it a strategically sound choice for many research programs.

Optimal Application Scenarios

Targeted Metabolomics of Catecholamine Synthesis

L-Tyrosine-3,5-13C2 is the preferred tracer for studies investigating the conversion of tyrosine to dopamine, norepinephrine, and epinephrine. The +2 Da mass shift is sufficient to track the phenolic ring's fate through the biosynthetic pathway using LC-MS/MS, avoiding the unnecessary cost and potential chromatographic shifts associated with heavier isotopologues . This makes it ideal for quantitative flux analysis in neurobiology and pharmacology .

Internal Standard for Quantitative LC-MS/MS

The compound is specifically intended for use as an internal standard for the quantification of L-tyrosine by GC-MS or LC-MS . Its defined +2 Da mass shift provides a clear isotopic envelope for accurate peak integration and quantification, while its high isotopic enrichment (≥99 atom % 13C) minimizes background interference from natural abundance isotopes . This ensures high precision in bioanalytical and clinical metabolomics studies.

Protein NMR Studies of Aromatic Ring Dynamics

For structural biologists, the site-specific 13C labeling at the C3 and C5 positions is a targeted probe for studying the dynamics of tyrosine side chains within proteins. The isolated 13C-1H spin system on the phenolic ring can be used in advanced NMR experiments to monitor ring flip motions, which are often involved in protein function and ligand binding . This is a specific application where the 3,5-13C2 pattern is uniquely informative compared to other labeling schemes.

Application

Selection Property

Validation Focus

Catecholamine synthesis tracing

Site-specific phenolic ring 13C2 labeling

LC-MS/MS detection of +2 Da ring mass shift

L-Tyrosine quantification in research matrices

Defined +2 Da isotopic envelope

Minimized natural isotope background interference

Protein NMR ring dynamics

Isolated 13C-1H spin system at C3/C5

Ring flip motion monitoring without carbon-background signals